Cas no 2229929-51-3 (4,4-bis(4-(trifluoromethyl)phenyl)butan-2-one)

4,4-bis(4-(trifluoromethyl)phenyl)butan-2-one structure
2229929-51-3 structure
Product Name:4,4-bis(4-(trifluoromethyl)phenyl)butan-2-one
CAS No:2229929-51-3
MF:C18H14F6O
MW:360.29358625412
CID:6642605
Update Time:2024-01-29

4,4-bis(4-(trifluoromethyl)phenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

    • 4,4-bis(4-(trifluoromethyl)phenyl)butan-2-one
    • Inchi： 1S/C18H14F6O/c1-11(25)10-16(12-2-6-14(7-3-12)17(19,20)21)13-4-8-15(9-5-13)18(22,23)24/h2-9,16H,10H2,1H3
    • InChI Key： KQEJMYFKCNVDSN-UHFFFAOYSA-N
    • SMILES： CC(=O)CC(C1=CC=C(C(F)(F)F)C=C1)C1=CC=C(C(F)(F)F)C=C1

4,4-bis(4-(trifluoromethyl)phenyl)butan-2-one Production Method

Production Method 1

2229929-51-3 2229929-51-3
2229929-16-0 2229929-16-0
2229929-15-9 2229929-15-9
80992-93-4 80992-93-4
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  40 min, 0 °C; 4 h, 2 - 10 °C
2.1 Reagents: 4-Methylmorpholine Solvents: Dichloromethane ;  16 h, rt
3.1 Catalysts: 2,2′-Bipyridine ,  Palladium diacetate Solvents: Water ;  12 h, 100 °C
Reference
Diastereoselective synthesis of β-amino ketone and acid derivatives by palladium-catalyzed conjugate addition
Zhi, Wubin; et al, Tetrahedron Letters, 2018, 59(28), 2736-2740

Production Method 2

128796-39-4 128796-39-4
2229928-92-9 2229928-92-9
2229929-51-3 2229929-51-3
2229929-16-0 2229929-16-0
2229929-15-9 2229929-15-9
80992-93-4 80992-93-4
Reaction Conditions
1.1 Catalysts: 2,2′-Bipyridine ,  Palladium diacetate Solvents: Water ;  12 h, 100 °C
Reference
Diastereoselective synthesis of β-amino ketone and acid derivatives by palladium-catalyzed conjugate addition
Zhi, Wubin; et al, Tetrahedron Letters, 2018, 59(28), 2736-2740

Production Method 3

1423-60-5 1423-60-5
54705-42-9 54705-42-9
2229929-51-3 2229929-51-3
2229929-16-0 2229929-16-0
2229929-15-9 2229929-15-9
80992-93-4 80992-93-4
Reaction Conditions
1.1 Reagents: 4-Methylmorpholine Solvents: Dichloromethane ;  16 h, rt
2.1 Catalysts: 2,2′-Bipyridine ,  Palladium diacetate Solvents: Water ;  12 h, 100 °C
Reference
Diastereoselective synthesis of β-amino ketone and acid derivatives by palladium-catalyzed conjugate addition
Zhi, Wubin; et al, Tetrahedron Letters, 2018, 59(28), 2736-2740

Production Method 4

54705-42-9 54705-42-9
2229929-51-3 2229929-51-3
2229929-16-0 2229929-16-0
2229929-15-9 2229929-15-9
80992-93-4 80992-93-4
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  40 min, 0 °C; 4 h, 2 - 10 °C
1.2 Reagents: 4-Methylmorpholine Solvents: Dichloromethane ;  16 h, rt
2.1 Catalysts: 2,2′-Bipyridine ,  Palladium diacetate Solvents: Water ;  12 h, 100 °C
Reference
Diastereoselective synthesis of β-amino ketone and acid derivatives by palladium-catalyzed conjugate addition
Zhi, Wubin; et al, Tetrahedron Letters, 2018, 59(28), 2736-2740

4,4-bis(4-(trifluoromethyl)phenyl)butan-2-one Raw materials

4,4-bis(4-(trifluoromethyl)phenyl)butan-2-one Preparation Products

4,4-bis(4-(trifluoromethyl)phenyl)butan-2-one Related Literature

2229929-51-3 (4,4-bis(4-(trifluoromethyl)phenyl)butan-2-one) Related Products

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